Cas no 2921842-95-5 ((3-Bromo-5-ethylphenyl)(propyl)sulfane)

• Product Name: (3-Bromo-5-ethylphenyl)(propyl)sulfane
• CAS No: 2921842-95-5
• MF: C₁₁H₁₅BrS
• MW: 259.20580124855
• CID: 6796697
• PubChem ID: 171366516
• Update Time: 2025-11-01

(3-Bromo-5-ethylphenyl)(propyl)sulfane Chemical and Physical Properties

Names and Identifiers

• (3-bromo-5-ethylphenyl)(propyl)sulfane
• 2921842-95-5
• MFCD34845290
• (3-Bromo-5-ethylphenyl)(propyl)sulfane

• Inchi： 1S/C11H15BrS/c1-3-5-13-11-7-9(4-2)6-10(12)8-11/h6-8H,3-5H2,1-2H3
• InChI Key： WJHAUVDDZHUSSG-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)CC)SCCC

Computed Properties

• Exact Mass: 258.00778g/mol
• Monoisotopic Mass: 258.00778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 25.3Ų

Additional information on (3-Bromo-5-ethylphenyl)(propyl)sulfane

Introduction to (3-Bromo-5-ethylphenyl)(propyl)sulfane (CAS No. 2921842-95-5)

Compound (3-Bromo-5-ethylphenyl)(propyl)sulfane, identified by its CAS number 2921842-95-5, is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, featuring a sulfane functional group and an aromatic ring system substituted with 3-bromo and 5-ethyl groups, presents a unique structural framework that makes it a promising candidate for various applications in medicinal chemistry and drug development.

The molecular structure of (3-Bromo-5-ethylphenyl)(propyl)sulfane consists of a benzene ring modified with a 3-bromo substituent at the third position and an ethyl group at the fifth position, further functionalized with a propylsulfane moiety. This particular arrangement of atoms and functional groups imparts distinct chemical properties that are of great interest to researchers. The presence of the sulfane group, which is known for its ability to participate in various chemical reactions and interactions, makes this compound a versatile building block for synthesizing more complex molecules.

In recent years, there has been growing interest in the development of novel sulfane-containing compounds due to their potential biological activities. The sulfane group is particularly noteworthy because it can act as a ligand or intermediate in the synthesis of pharmacologically active agents. For instance, sulfane-containing compounds have been explored for their antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in (3-Bromo-5-ethylphenyl)(propyl)sulfane may contribute to its unique reactivity and biological profile, making it a valuable tool in the discovery of new therapeutic agents.

One of the most compelling aspects of (3-Bromo-5-ethylphenyl)(propyl)sulfane is its potential utility in medicinal chemistry. The aromatic ring system provides a stable scaffold that can be modified further to create more complex molecules with tailored biological activities. Additionally, the 3-bromo and 5-ethyl substituents introduce regions of electrophilic or nucleophilic reactivity, depending on the reaction conditions. This allows researchers to manipulate the compound's structure in various ways to optimize its biological efficacy.

Recent studies have demonstrated that sulfane-containing compounds can interact with biological targets in novel ways. For example, some sulfanes have been shown to inhibit enzymes by covalently modifying active site residues. The sulfane group in (3-Bromo-5-ethylphenyl)(propyl)sulfane may similarly participate in covalent binding interactions, which could be exploited for therapeutic purposes. This capability makes the compound particularly interesting for developing drugs that require precise targeting and high selectivity.

The synthesis of (3-Bromo-5-ethylphenyl)(propyl)sulfane involves multi-step organic transformations that require careful optimization to ensure high yield and purity. The introduction of the 3-bromo and 5-ethyl groups typically involves bromination and alkylation reactions, respectively. These steps must be carefully controlled to avoid unwanted side products. Additionally, the attachment of the propylsulfane moiety requires specialized synthetic methodologies that are well-suited for handling reactive intermediates.

In terms of applications, (3-Bromo-5-ethylphenyl)(propyl)sulfane has shown promise in several areas of research. One notable application is in the development of new antibiotics. The unique structural features of this compound may allow it to interact with bacterial enzymes or cell wall components in ways that conventional antibiotics do not. This could lead to the discovery of novel antimicrobial agents that are effective against drug-resistant strains of bacteria.

Another area where (3-Bromo-5-ethylphenyl)(propyl)sulfane has potential is in cancer research. Preclinical studies have indicated that sulfane-containing compounds can induce apoptosis in cancer cells by disrupting key cellular processes. The specific substitution pattern in this compound may enhance its ability to target cancer cells while minimizing toxicity to healthy cells. Further research is needed to fully elucidate its mechanisms of action and optimize its therapeutic potential.

The chemical properties of (3-Bromo-5-ethylphenyl)(propyl)sulfane also make it a valuable tool for studying fundamental biochemical processes. Researchers can use this compound as a probe to investigate how different molecular structures influence biological activity. By modifying various aspects of its structure, scientists can gain insights into how small changes in molecular architecture can significantly impact biological function.

In conclusion, (3-Bromo-5-ethylphenyl)(propyl)sulfane (CAS No. 2921842-95-5) is a fascinating chemical entity with numerous potential applications in pharmaceutical research. Its unique structural features, including the presence of a sulfane group and specific aromatic substitutions (3-bromo and 5-ethyl), make it a versatile building block for synthesizing novel therapeutic agents. Further research is warranted to fully explore its biological activities and develop new applications in medicine and biotechnology.